Cas no 1361769-09-6 (4-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product name: 4-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1361769-09-6
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 4931756

4-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H9F3N2O3/c1-4-2-5(3-13)7(17-9(10,11)12)6(14-4)8(15)16/h2H,3,13H2,1H3,(H,15,16)
• InChI Key： HEKPSBNMPVITPL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)O)N=C(C)C=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Topological Polar Surface Area: 85.4
• XLogP3: -1.1

Additional information on 4-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid

Recent Advances in the Study of 4-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1361769-09-6)

The compound 4-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1361769-09-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has shown promising potential in various therapeutic applications, including its role as a key intermediate in the synthesis of bioactive compounds and its direct pharmacological effects.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 4-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-efficiency synthetic route that reduces the number of steps and improves overall yield by 15-20%. This advancement is particularly significant for large-scale production, addressing previous challenges related to cost and scalability.

In addition to its synthetic utility, this compound has been investigated for its potential as a building block in the development of kinase inhibitors. A collaborative study between academic and industrial researchers demonstrated its incorporation into a series of pyridine-based inhibitors targeting specific oncogenic kinases. Preliminary results indicated enhanced selectivity and potency, with IC50 values in the low nanomolar range for certain kinase targets.

Another area of active research involves the exploration of 4-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid as a modulator of inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its ability to inhibit key pro-inflammatory cytokines in vitro, suggesting potential applications in autoimmune diseases. The trifluoromethoxy group was identified as critical for this activity, highlighting the importance of this structural motif.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the compound's stability and metabolic fate. The presence of the aminomethyl group was found to facilitate conjugation reactions, while the trifluoromethoxy moiety contributed to improved metabolic stability compared to analogous non-fluorinated compounds. These properties make it an attractive candidate for further medicinal chemistry optimization.

Looking forward, researchers are particularly interested in exploring the chiral derivatives of this compound, as the aminomethyl group presents opportunities for stereochemical control. Several research groups have initiated programs to investigate the differential biological activities of its enantiomers, which could lead to more targeted therapeutic agents with reduced side effects.

In conclusion, 4-(Aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1361769-09-6) represents a versatile and pharmacologically interesting scaffold with multiple applications in drug discovery. The recent advances in its synthesis and biological evaluation underscore its growing importance in chemical biology and pharmaceutical research, warranting continued investigation and development.